Cas no 2305253-71-6 (1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride)
1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- EN300-6759679
- 1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride
- 1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride
- 2305253-71-6
-
- Inchi: 1S/C13H18FN.ClH/c14-12-7-3-2-6-11(12)10-13(15)8-4-1-5-9-13;/h2-3,6-7H,1,4-5,8-10,15H2;1H
- InChI Key: IKYKGEHLKXFZAE-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC=CC=1CC1(CCCCC1)N
Computed Properties
- Exact Mass: 243.1190055g/mol
- Monoisotopic Mass: 243.1190055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6759679-0.05g |
1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride |
2305253-71-6 | 95.0% | 0.05g |
$168.0 | 2025-03-13 | |
| Enamine | EN300-6759679-0.1g |
1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride |
2305253-71-6 | 95.0% | 0.1g |
$252.0 | 2025-03-13 | |
| Enamine | EN300-6759679-0.25g |
1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride |
2305253-71-6 | 95.0% | 0.25g |
$361.0 | 2025-03-13 | |
| Enamine | EN300-6759679-0.5g |
1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride |
2305253-71-6 | 95.0% | 0.5g |
$569.0 | 2025-03-13 | |
| Enamine | EN300-6759679-1.0g |
1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride |
2305253-71-6 | 95.0% | 1.0g |
$728.0 | 2025-03-13 | |
| Enamine | EN300-6759679-2.5g |
1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride |
2305253-71-6 | 95.0% | 2.5g |
$1428.0 | 2025-03-13 | |
| Enamine | EN300-6759679-5.0g |
1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride |
2305253-71-6 | 95.0% | 5.0g |
$2110.0 | 2025-03-13 | |
| Enamine | EN300-6759679-10.0g |
1-[(2-fluorophenyl)methyl]cyclohexan-1-amine hydrochloride |
2305253-71-6 | 95.0% | 10.0g |
$3131.0 | 2025-03-13 | |
| Aaron | AR028KD4-50mg |
1-[(2-fluorophenyl)methyl]cyclohexan-1-aminehydrochloride |
2305253-71-6 | 95% | 50mg |
$256.00 | 2025-02-16 | |
| Aaron | AR028KD4-100mg |
1-[(2-fluorophenyl)methyl]cyclohexan-1-aminehydrochloride |
2305253-71-6 | 95% | 100mg |
$372.00 | 2025-02-16 |
1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride
Comprehensive Overview of 1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride (CAS No. 2305253-71-6)
1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride (CAS No. 2305253-71-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorophenyl and cyclohexylamine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a candidate for further study in therapeutic contexts.
The chemical structure of 1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride features a fluorine-substituted phenyl ring attached to a cyclohexylamine backbone, which is protonated as a hydrochloride salt. This structural configuration is critical for its solubility and stability, properties that are essential for its handling in laboratory settings. The presence of the fluorine atom enhances the compound's lipophilicity, potentially influencing its pharmacokinetic properties and binding affinity to biological targets.
In recent years, the demand for fluorinated compounds like 1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride has surged due to their relevance in medicinal chemistry. Fluorination is a common strategy to improve the bioavailability and metabolic stability of drug candidates. This aligns with current trends in precision medicine and targeted therapies, where researchers seek compounds with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The compound's potential role in CNS (Central Nervous System) research is also a topic of interest, given the structural similarities to other amine-based therapeutics.
The synthesis of 1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride involves multi-step organic reactions, including alkylation and amination processes. These methods are well-documented in peer-reviewed literature, ensuring reproducibility for industrial and academic laboratories. The compound's purity and yield are critical parameters, often verified using advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy.
From an SEO perspective, queries related to fluorinated amines, cyclohexylamine derivatives, and CAS No. 2305253-71-6 are increasingly common among researchers and industry professionals. Frequently asked questions include: "What are the applications of 1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride in drug discovery?" and "How does fluorination impact the biological activity of amine compounds?" Addressing these queries enhances the accessibility of this information to a broader audience.
In conclusion, 1-[(2-Fluorophenyl)methyl]cyclohexan-1-amine;hydrochloride represents a promising area of research in pharmaceutical sciences. Its structural features and potential therapeutic applications make it a valuable subject for further investigation. As the scientific community continues to explore fluorinated building blocks, this compound is likely to remain a focal point in the development of novel bioactive molecules.
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